Cas no 2229343-74-0 (O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine)

• Product Name: O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine
• CAS No: 2229343-74-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5891712
• PubChem ID: 165977918
• Update Time: 2025-07-19

O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine
• 2229343-74-0
• EN300-1728580
• O-[2-(1-methyl-1H-pyrazol-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C6H11N3O/c1-9-4-2-6(8-9)3-5-10-7/h2,4H,3,5,7H2,1H3
• InChI Key： XFULYJFJPCIFIP-UHFFFAOYSA-N
• SMILES： O(CCC1C=CN(C)N=1)N

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine

Recent Advances in the Study of O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS: 2229343-74-0)

O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS: 2229343-74-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel therapeutic agents, particularly in the development of inhibitors targeting key enzymatic pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring a hydroxylamine moiety linked to a pyrazole ring, has been exploited in the design of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of irreversible inhibitors for cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study reported that derivatives of O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine exhibited potent inhibitory activity against cathepsin B, with IC50 values in the nanomolar range.

Further investigations have explored the compound's role in the development of novel antibiotics. Researchers at the University of Cambridge have utilized O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine as a key intermediate in the synthesis of β-lactamase inhibitors. Their findings, published in Antimicrobial Agents and Chemotherapy, revealed that the compound's hydroxylamine group facilitates the formation of stable adducts with the active site serine residue of β-lactamases, thereby restoring the efficacy of β-lactam antibiotics against resistant bacterial strains.

In addition to its applications in drug discovery, O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine has also been investigated for its potential in chemical biology tools. A recent study in Nature Chemical Biology described its use as a reactive handle for protein labeling, enabling the site-specific modification of proteins under mild conditions. This approach has opened new avenues for studying protein-protein interactions and post-translational modifications in live cells.

The synthetic accessibility of O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine has been another area of focus. Recent advancements in its preparation have been reported, including a scalable one-pot synthesis route that avoids the use of hazardous reagents. These developments have significantly enhanced the compound's availability for research and industrial applications.

Despite these promising findings, challenges remain in the optimization of O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable tool in both medicinal chemistry and chemical biology research.

In conclusion, O-2-(1-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS: 2229343-74-0) represents a promising scaffold for the development of novel therapeutic agents and chemical probes. Continued research into its applications and optimization of its properties is expected to yield significant contributions to the field of chemical biology and drug discovery.